Cas no 3972-46-1 (butanedioic acid, 2-(butylthio)-, (2R)-)

butanedioic acid, 2-(butylthio)-, (2R)- structure
3972-46-1 structure
Product Name:butanedioic acid, 2-(butylthio)-, (2R)-
CAS No:3972-46-1
MF:C8H14O4S
MW:206.259361743927
CID:1514653
Update Time:2024-08-24

butanedioic acid, 2-(butylthio)-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • butanedioic acid, 2-(butylthio)-, (2R)-
    • (2R)-2-(Butylsulfanyl)succinic acid
    • LogP
    • Butanedioic acid, (butylthio)-, (+)- (9CI)
    • Inchi: 1S/C8H14O4S/c1-2-3-4-13-6(8(11)12)5-7(9)10/h6H,2-5H2,1H3,(H,9,10)(H,11,12)
    • InChI Key: RTJMFWSSMKLWKL-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(SCCCC)CC(O)=O

Computed Properties

  • Exact Mass: 206.06132

Experimental Properties

  • Density: 1.256±0.06 g/cm3(Predicted)
  • Boiling Point: 315.6±32.0 °C(Predicted)
  • PSA: 74.6
  • pka: 3.56±0.23(Predicted)
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